Cas no 1261507-82-7 (5-Bromo-2-cyanobenzyl chloride)

• Product Name: 5-Bromo-2-cyanobenzyl chloride
• CAS No: 1261507-82-7
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 4982070
• Update Time: 2025-06-11

5-Bromo-2-cyanobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyanobenzyl chloride

• Inchi： 1S/C8H5BrClN/c9-8-2-1-6(5-11)7(3-8)4-10/h1-3H,4H2
• InChI Key： AACBCKAKLYRMAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 5-Bromo-2-cyanobenzyl chloride

Professional Introduction to 5-Bromo-2-cyanobenzyl Chloride (CAS No. 1261507-82-7)

5-Bromo-2-cyanobenzyl chloride, with the chemical formula C₇H₃BrClN₂, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number CAS No. 1261507-82-7, has garnered attention due to its versatile applications in the development of novel therapeutic agents and specialty chemicals. The presence of both bromine and cyano functional groups makes it a valuable building block for further chemical modifications, enabling the synthesis of complex molecules with tailored properties.

The utility of 5-Bromo-2-cyanobenzyl chloride stems from its reactivity, which allows for various transformations such as nucleophilic substitution, cross-coupling reactions, and condensation processes. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, including Suzuki, Heck, and Buchwald-Hartwig couplings, while the cyano group can be further functionalized to introduce additional pharmacophores or enhance binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 5-Bromo-2-cyanobenzyl chloride has emerged as a key intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its role in generating benzylamide derivatives that exhibit potent activity against kinases and other enzymes involved in cancer pathways. The benzyl chloride moiety facilitates the introduction of amide linkages, while the bromine atom allows for further derivatization via cross-coupling strategies.

Moreover, the pharmaceutical industry has leveraged 5-Bromo-2-cyanobenzyl chloride in the development of antimicrobial agents. Researchers have explored its incorporation into heterocyclic scaffolds to create novel compounds with enhanced antibacterial and antifungal properties. The cyano group can be reduced to an amine or further oxidized to a carboxylic acid, expanding the structural diversity of potential drug candidates. Such modifications are crucial for overcoming resistance mechanisms and improving therapeutic efficacy.

The synthesis of 5-Bromo-2-cyanobenzyl chloride typically involves bromination and cyanation of a precursor benzyl halide. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the intermediate meets stringent quality standards for pharmaceutical applications. Techniques such as transition-metal catalysis and flow chemistry have been particularly effective in enhancing reaction efficiency and scalability.

Recent advancements in computational chemistry have also highlighted the importance of 5-Bromo-2-cyanobenzyl chloride as a scaffold for drug design. Molecular modeling studies have identified its potential in binding pockets of target proteins, providing insights into structure-activity relationships (SARs). These findings have guided medicinal chemists in designing next-generation compounds with improved pharmacokinetic profiles and reduced side effects.

The versatility of 5-Bromo-2-cyanobenzyl chloride extends beyond pharmaceutical applications. It has been utilized in materials science for the development of organic electronic materials, including conductive polymers and light-emitting diodes (LEDs). The ability to incorporate bromine and cyano functionalities into conjugated systems allows for fine-tuning of electronic properties, making this compound a valuable asset in designing advanced materials with applications in optoelectronics and nanotechnology.

In conclusion, 5-Bromo-2-cyanobenzyl chloride (CAS No. 1261507-82-7) is a multifaceted compound with broad utility across multiple industries. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery and development. The ongoing research into its applications highlights its potential to contribute to innovative solutions in medicine, materials science, and beyond. As synthetic methodologies continue to evolve, the significance of this compound is expected to grow further, driving new advancements and discoveries.